Cas no 331719-48-3 (3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one)

• Product Name: 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one
• CAS No: 331719-48-3
• MF: C₁₄H₁₀FN₃O
• MW: 255.247106075287
• CID: 4937172
• Update Time: 2025-07-02

3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-(2-FLUOROPHENYL)QUINAZOLIN-4(3H)-ONE
• Oprea1_514879
• Oprea1_824251
• 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one

• Inchi： 1S/C14H10FN3O/c15-11-7-3-1-5-9(11)13-17-12-8-4-2-6-10(12)14(19)18(13)16/h1-8H,16H2
• InChI Key： FVJQGAPUHMRVGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC2C=CC=CC=2C(N1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7

Additional information on 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one

Introduction to 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one (CAS No: 331719-48-3)

3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 331719-48-3, belongs to the quinazoline class of molecules, which are well-documented for their role in various pharmacological applications. The presence of both an amino group and a fluorophenyl substituent in its structure imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The quinazoline scaffold is a bicyclic aromatic system consisting of a benzene ring fused to a pyrimidine ring. This core structure is widely recognized for its ability to interact with numerous biological targets, including enzymes and receptors involved in critical cellular processes. The introduction of fluorine atoms into aromatic rings is a common strategy in medicinal chemistry, as fluorine can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the case of 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one, the fluorophenyl group at the 2-position likely contributes to enhanced binding interactions with biological targets, thereby increasing the compound's potential therapeutic efficacy.

Recent studies have highlighted the significance of quinazoline derivatives in the development of anticancer agents. The amino group at the 3-position of the quinazoline ring provides a site for further functionalization, allowing for the attachment of pharmacophores that can enhance specific biological activities. For instance, modifications at this position have been shown to improve kinase inhibition, which is crucial for targeting cancers driven by aberrant kinase activity. The structural features of 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one make it an attractive scaffold for designing molecules that can selectively inhibit such kinases.

Moreover, the fluorine atom in the 2-fluorophenyl moiety can influence the electronic properties of the aromatic system, potentially affecting both the reactivity and binding characteristics of the molecule. This feature has been exploited in various drug candidates to improve their metabolic stability and reduce susceptibility to degradation by enzymes. The combination of these structural elements in 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one suggests that it may exhibit multiple modes of action, making it a valuable compound for exploring novel therapeutic strategies.

In addition to its potential anticancer applications, this compound has also been investigated for its antimicrobial properties. Quinazoline derivatives have demonstrated activity against a range of bacterial and fungal pathogens, often through mechanisms involving inhibition of essential cellular processes. The presence of both an amino group and a fluorine substituent may enhance the compound's ability to disrupt microbial cell walls or interfere with vital metabolic pathways. Such properties are particularly relevant in light of increasing concerns about antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one involves multi-step organic transformations that highlight its complexity as a chemical entity. Key synthetic steps typically include condensation reactions to form the quinazoline core, followed by functionalization at specific positions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in preclinical and clinical studies. The ability to modify various parts of the molecule allows researchers to fine-tune its properties for optimal biological activity.

Recent research has also explored computational approaches to predict and optimize the biological activity of quinazoline derivatives like 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one. Molecular modeling techniques have been employed to understand how structural changes affect interactions with biological targets at the atomic level. These studies have provided valuable insights into designing molecules with improved potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The pharmacokinetic profile of 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one is another critical aspect that needs careful evaluation. Factors such as solubility, bioavailability, and metabolic clearance rates determine how effectively a compound can reach its target site within the body. The presence of fluorine atoms can influence these parameters by affecting both lipophilicity and metabolic stability. Understanding these properties is essential for developing formulations that maximize therapeutic efficacy while minimizing side effects.

In conclusion,3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one (CAS No: 331719-48-3) represents a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of an amino group and a fluorophenyl substituent on a quinazoline scaffold suggests multiple avenues for biological activity exploration, particularly in oncology and antimicrobial therapy. Ongoing research continues to uncover new ways to harness its therapeutic potential through both experimental synthesis and computational modeling.